2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}-N-[4-(propan-2-yl)phenyl]acetamide

• IUPAC Name: 2-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)oxy-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C20H26N4O2/c1-14(2)16-6-8-17(9-7-16)22-18(25)13-26-19-12-15(3)21-20(23-19)24-10-4-5-11-24/h6-9,12,14H,4-5,10-11,13H2,1-3H3,(H,22,25)
• InChI Key: VBYCYGCMHQQGCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC2)OCC(=O)NC3=CC=C(C=C3)C(C)C
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol
• CAS No.: 1031961-76-8

Description

The compound “2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}-N-[4-(propan-2-yl)phenyl]acetamide” is a pyrimidine derivative. Pyrimidine derivatives are known to exhibit a broad spectrum of biological activity and are structural units of nucleic acids, coenzymes, and alkaloids.

Scientific Research Applications

Synthesis and Biological Activity

One study focused on the synthesis and biological activity of new 2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetohydrazide derivatives. These derivatives were found to have a pronounced plant growth stimulating effect, demonstrating the potential agricultural applications of compounds related to the initial chemical structure (Pivazyan, Ghazaryan, Azaryan, & Yengoyan, 2019).

Antimicrobial Activities

Research has been conducted on the antimicrobial activities of pyrimidinone and oxazinone derivatives fused with thiophene rings, indicating that such compounds can have significant antimicrobial properties. These studies suggest that modifications of the core compound could lead to effective antibacterial and antifungal agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Pharmacological Characterization

Another aspect of research has involved the pharmacological characterization of related compounds, such as PF-04455242, a κ-opioid receptor antagonist. This study highlighted the compound's selectivity and potential therapeutic applications in treating depression and addiction disorders, showcasing the pharmacological versatility of this chemical family (Grimwood et al., 2011).

Coordination Complexes and Antianaphylactic Activity

Further investigations include the formation of polymeric coordination complexes of potassium ferrocenyl-(hexahydro)pyrimidoxides, illustrating the compound's utility in developing materials with potential electronic or catalytic applications (Klimova et al., 2013). Additionally, derivatives of related compounds have shown antianaphylactic activity, indicating potential for the development of new treatments for allergic reactions (Wagner, Vieweg, & Leistner, 1993).